Cas no 62813-72-3 (Hexane, 3-ethyl-3-methoxy-)

• Product Name: Hexane, 3-ethyl-3-methoxy-
• CAS No: 62813-72-3
• MF: C₉H₂₀O
• MW: 144.254503250122
• CID: 430576
• PubChem ID: 12714306
• Update Time: 2025-04-19

Hexane, 3-ethyl-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Hexane, 3-ethyl-3-methoxy-
• 3-ethyl-3-methoxyhexane
• 62813-72-3
• DTXSID20507748

• Inchi： 1S/C9H20O/c1-5-8-9(6-2,7-3)10-4/h5-8H2,1-4H3
• InChI Key： UWNOCBPPXRATOP-UHFFFAOYSA-N
• SMILES： O(C)C(CC)(CC)CCC

Computed Properties

• Exact Mass: 144.1515
• Monoisotopic Mass: 144.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 74.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23